Cas no 1339227-09-6 (4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide)

• Product Name: 4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide
• CAS No: 1339227-09-6
• MF: C₁₀H₁₇IN₄O
• MW: 336.172653913498
• CID: 6061897
• PubChem ID: 64706903
• Update Time: 2025-05-20

4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide
• 1339227-09-6
• AKOS014034158
• EN300-1139948

• Inchi： 1S/C10H17IN4O/c1-7(15-6-8(11)5-14-15)4-10(2,13-3)9(12)16/h5-7,13H,4H2,1-3H3,(H2,12,16)
• InChI Key： UQGSGDJNJOYQOI-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C(C)CC(C(N)=O)(C)NC

Computed Properties

• Exact Mass: 336.04471g/mol
• Monoisotopic Mass: 336.04471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide

4-(4-Iodo-1H-Pyrazol-1-Yl)-2-Methyl-2-(Methylamino)Pentanamide (CAS No. 1339227-09-6)

The compound 4-(4-Iodo-1H-Pyrazol-1-Yl)-2-Methyl-2-(Methylamino)Pentanamide, identified by the CAS registry number CAS No. 1339227-09, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their unique properties and versatile applications in drug discovery, materials science, and catalysis.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as click chemistry and transition metal-catalyzed cross-coupling reactions. The presence of the iodo group at the 4-position of the pyrazole ring introduces unique electronic and steric properties, making it a valuable substrate for further functionalization. Researchers have demonstrated that this compound can serve as a versatile building block for constructing bioactive molecules, particularly in the realm of medicinal chemistry.

One of the most intriguing aspects of 4-(4-Iodo-Pyrazolyl)-Pentanamide is its potential role in drug design. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted its potential as a lead compound for developing novel therapeutics targeting neurodegenerative diseases, inflammation, and cancer. For instance, preliminary in vitro assays have shown promising activity against key enzymes implicated in Alzheimer's disease, suggesting its potential as a candidate for further preclinical evaluation.

In addition to its therapeutic applications, this compound has also garnered attention in the field of materials science. The pyrazole moiety is known to exhibit interesting photophysical properties, making it a candidate for applications in optoelectronic materials. Researchers have explored its use as a component in organic light-emitting diodes (OLEDs) and sensors, where its electronic properties contribute to enhanced device performance.

The synthesis of CAS No. 1339227 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyrazole ring via cyclization reactions, followed by iodination and subsequent amide formation. The use of palladium-catalyzed coupling reactions has been particularly effective in achieving high yields and excellent stereocontrol during the synthesis process.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided critical insights into its molecular structure, confirming the presence of the iodo group and the overall conformational stability of the molecule.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under current regulations, it should be handled with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be worn during synthesis and handling to ensure worker safety.

Looking ahead, ongoing research is focused on exploring the pharmacokinetic properties of this compound to assess its suitability for therapeutic applications. Preclinical studies are being conducted to evaluate its bioavailability, metabolic stability, and toxicity profile. Additionally, efforts are underway to explore its potential as a precursor for more complex molecular architectures through advanced synthetic strategies.

In conclusion, 4-(4-Iodo-Pyrazolyl)-Pentanamide represents a compelling example of how modern chemical synthesis can yield molecules with multifaceted applications across diverse scientific disciplines. Its unique structural features and promising biological activity make it a valuable addition to the arsenal of tools available to researchers in academia and industry alike.